2-(2-acetamidothiazol-4-yl)-N-phenethylacetamide

• IUPAC Name: 2-(2-acetamido-1,3-thiazol-4-yl)-N-(2-phenylethyl)acetamide
• InChI: InChI=1S/C15H17N3O2S/c1-11(19)17-15-18-13(10-21-15)9-14(20)16-8-7-12-5-3-2-4-6-12/h2-6,10H,7-9H2,1H3,(H,16,20)(H,17,18,19)
• InChI Key: VOWWVJUUAHATPP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=CS1)CC(=O)NCCC2=CC=CC=C2
• Molecular Formula: C15H17N3O2S
• Molecular Weight: 303.4 g/mol

Description

Thiazoles are an important class of five-membered heterocyclic compounds, which contain sulfur and nitrogen at position-1 and -3, respectively. They are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), Ritonavir (antiretroviral drug), Abafungin (antifungal drug), Bleomycine, and Tiazofurin (antineoplastic drug).

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole derivatives have been observed to exhibit several biological activities such as antihypertensive activity, anti-inflammatory activity, antibacterial activity, anti-HIV activity, hypnotics activity, antiallergic activity, analgesic activity, fibrinogen receptor antagonist activity with antithrombotic activity, as bacterial DNA gyrase B inhibitor activity, antitumor and cytotoxic activity.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Structural and Vibrational Study

A comprehensive study on the structural and vibrational properties of a related compound, including FT-IR and FT-Raman spectroscopy along with DFT calculations, reveals insights into the molecular electrostatic potential, nonlinear optical properties, and intermolecular charge transfer. Such studies are crucial for understanding the fundamental properties of compounds that might have implications in materials science or drug design (El-Azab et al., 2016).

Heterocyclic Synthesis

Research on thioureido-acetamides demonstrates their utility as starting materials for synthesizing various heterocyclic compounds through one-pot cascade reactions. These reactions are notable for their excellent atom economy and have applications in developing new pharmaceuticals or materials (Schmeyers & Kaupp, 2002).

Antitumor Activity

Several studies focus on the synthesis and evaluation of compounds incorporating thiadiazole, pyrimidine, and other heterocyclic moieties for their antitumor activity. Such research is vital for the development of new anticancer agents, indicating the potential medical applications of related compounds (Albratty et al., 2017).

Antimicrobial Agents

The design and synthesis of new heterocyclic compounds, incorporating antipyrine moieties, demonstrate significant antimicrobial activity. This research contributes to the ongoing search for new antimicrobial agents to combat resistant bacteria and other pathogens (Aly et al., 2011).

DNA Binding Interactions

Studies on compounds like ethyl 2-(2-acetamidothiazol-4-yl)acetate explore their DNA binding interactions, which are crucial for understanding the mechanism of action of potential antitumor agents. Such investigations provide insights into the interaction between small molecules and DNA, with implications for drug design (Iqbal et al., 2019).

Future Directions

Thiazole derivatives have shown promise in various fields of medicinal chemistry and drug discovery research. Future research could focus on designing and synthesizing new thiazole derivatives to explore their potential therapeutic applications.